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Compound of Interest

Compound Name: 2-Octadecanone
CAS No.: 7373-13-9
Cat. No.: B1594847
Get Quote
Abstract

This application note details a robust, self-validating protocol for the identification and
guantification of 2-Octadecanone (Methyl hexadecyl ketone) using Gas Chromatography-
Mass Spectrometry (GC-MS). 2-Octadecanone is a saturated long-chain ketone (

) often analyzed as a bioactive constituent in plant extracts (e.g., Aloe vera, Polygonum), a
microbial volatile organic compound (MVOC) in Streptomyces species, and a radiolytic marker
in lipid-rich foods.

The method utilizes a non-polar capillary column with a temperature-programmed elution to
resolve 2-Octadecanone from homologous lipid interferences. Detection is achieved via
Electron lonization (EI) in Selected lon Monitoring (SIM) mode, targeting the characteristic
McLafferty rearrangement ion (m/z 58).

Introduction & Mechanistic Basis[1][2]
The Analyte
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2-Octadecanone is a methyl ketone characterized by a long hydrophobic tail and a polar

carbonyl group at the C2 position.

CAS: 7373-13-9[1]
MW: 268.5 g/mol [2][3]
Boiling Point: ~332°C (at 760 mmHg)[1]

Solubility: Soluble in non-polar solvents (hexane, chloroform, dichloromethane); insoluble in
water.

Mass Spectral Physics (The "Why" of Detection)

To achieve high specificity, this protocol relies on the predictable fragmentation physics of 2-

Octadecanone under 70 eV electron impact.

McLafferty Rearrangement (Base Peak m/z 58): The most diagnostic ion for methyl ketones
with a

-hydrogen is m/z 58. The molecular ion undergoes a site-specific rearrangement where a
hydrogen atom from the C4 (

) position migrates to the carbonyl oxygen, followed by cleavage of the

bond. This produces the stable enol radical cation (

), appearing intensely at m/z 58.

-Cleavage (m/z 43): Cleavage adjacent to the carbonyl group yields the acylium ion (
), a dominant peak at m/z 43.

Molecular lon (m/z 268): The parent ion (

) is typically visible but of low intensity (approx. 5-10% of base peak), serving as a
confirmation ion rather than a quantifier.
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Experimental Workflow
Reagents and Standards

» Reference Standard: 2-Octadecanone (purity >98%).
¢ Internal Standard (IS):2-Nonadecanone (

ketone) is recommended due to its structural similarity and elution immediately following the
analyte. Alternatively, deuterated 2-Hexanone-d5 can be used, though its high volatility
requires careful handling.

e Solvents: n-Hexane (HPLC grade) or Dichloromethane (DCM).

Sample Preparation (Liquid-Liquid Extraction)

For plant tissues or microbial cultures.

Homogenization: Weigh 1.0 g of sample. Add 5 mL of n-Hexane.

e Spiking: Add 50 pL of Internal Standard solution (100 pg/mL 2-Nonadecanone) to the mixture
before extraction to account for recovery losses.

» Sonication: Sonicate for 15 minutes at room temperature to disrupt cell membranes and
solubilize lipids.

o Centrifugation: Centrifuge at 3,000 x g for 5 minutes.
e Supernatant Collection: Transfer the upper organic layer to a clean vial.

o Concentration (Optional): If trace detection is required, evaporate solvent under a gentle
stream of nitrogen to 1 mL. Do not evaporate to dryness to prevent loss of volatile ketones.

Filtration: Filter through a 0.22 um PTFE syringe filter into a GC autosampler vial.

Workflow Diagram
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Caption: Step-by-step extraction and analysis workflow for 2-Octadecanone quantification.

Instrumental Method Parameters

Instrument: Agilent 7890B GC / 5977B MSD (or equivalent).

Gas Chromatography (GC)
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Parameter Setting Rationale
Low-polarity phase (5%
henyl-methylpolysiloxane) is
HP-5MS Ul (30 m x 0.25 mm, p Y yP .y )
Column ideal for separating non-polar
0.25 pm) o
lipids and ketones based on
boiling point.
) Helium, Constant Flow 1.0 Ensures consistent retention
Carrier Gas ) ) o )
mL/min times (RT) for locking libraries.
Splitless maximizes sensitivity.
nlet Splitless (1 min purge) @ High temp is required to
nle
280°C volatilize the C18 ketone (BP
~332°C).
o Standard volume to prevent
Injection Vol 1.0 yL

backflash.

Oven Program

Initial: 80°C (Hold 1 min)Ramp:
20°C/min to 300°CFinal: 300°C
(Hold 5 min)

Fast ramp prevents peak
broadening. High final temp
ensures elution of the C18
ketone (RT approx 12-14 min)
and cleans the column of

heavier lipids.

Transfer Line

280°C

Prevents condensation of the
analyte between GC and MS.

Mass Spectrometry (MS)

e Source Temp: 230°C

e Quad Temp: 150°C

« lonization: Electron Impact (El) at 70 eV.

e Acquisition Mode:SIM / Scan (Synchronous SIM/Scan is preferred).

SIM Table (Quantification):

© 2026 BenchChem. All rights reserved. 5/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Retention Time .
Compound (min)* Target lon (Quant) Qualifier lons
min

2-Octadecanone ~12.5 58.1 43.1, 71.1, 268.3

| 2-Nonadecanone (IS)| ~13.2 | 58.1 | 43.1, 71.1, 282.3 |
*Retention times must be experimentally determined using standards.

Data Analysis & Validation
Identification Criteria

A positive identification requires meeting all three conditions:
¢ Retention Time: Sample peak elutes within £0.05 min of the reference standard.
e S/N Ratio: Signal-to-Noise ratio > 3:1 for the quantifier ion (m/z 58).

¢ lon Ratios: The abundance ratio of m/z 43 to m/z 58 must match the standard within +20%.

Quantification (Internal Standard Method)

Calculate the concentration (

) using the Response Factor (
) derived from calibration standards.

Note: Because 2-Octadecanone and 2-Nonadecanone are homologous methyl ketones, their
ionization efficiency at m/z 58 is nearly identical, often yielding an RF close to 1.0.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Replace liner with a

N Active sites in inlet liner or deactivated (silanized) wool
Peak Tailing ) )
column. liner. Trim 10cm from column
head.
o _ Increase inlet temperature to
o Inlet discrimination (High BP
Low Sensitivity 300°C. Use a pressure pulse
analyte). ) o
(pulsed splitless) injection.
Extend the final oven hold at
] 300°C by 5 minutes. Run a
Ghost Peaks Carryover from previous run.
solvent blank between
samples.
) Use the secondary ion m/z 71
Co-eluting alkanes or fatty o
m/z 58 Interference i for quantification, though
acids.
sensitivity will decrease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [High-Resolution Analysis of 2-Octadecanone in
Biological Matrices via GC-MS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594847/docs#high-resolution-analysis-of-2-
octadecanone-in-biological-matrices-via-gc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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